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Compound of Interest

Compound Name: Furoyl-leucine

Cat. No.: B10760654 Get Quote

Furoyl-leucine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Furoyl-leucine, systematically known as (2S)-2-(furan-2-carbonylamino)-4-methylpentanoic

acid, is a unique N-acyl amino acid. It is structurally characterized by the covalent linkage of a

furoyl group, derived from 2-furoic acid, to the amino group of L-leucine via an amide bond.[1]

This molecule merges the distinct properties of a heterocyclic aromatic moiety with those of an

essential branched-chain amino acid, suggesting a potential for unique biological activities.

While direct and extensive research on Furoyl-leucine is limited, this guide provides an in-

depth look at its chemical structure, a detailed synthesis protocol, and explores its potential

biological significance by examining the well-documented roles of its constituent components.

Chemical Structure and Physicochemical Properties
Furoyl-leucine is an organic molecule with the chemical formula C₁₁H₁₅NO₄.[1] Its structure is

defined by the amide bond between the carboxyl group of 2-furoic acid and the amino group of

L-leucine.

Key Structural Identifiers:
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IUPAC Name: (2S)-2-(furan-2-carbonylamino)-4-methylpentanoic acid[1]

Molecular Formula: C₁₁H₁₅NO₄[1]

Canonical SMILES: CC(C)CC(C(=O)O)NC(=O)C1=CC=CO1

InChI Key: LXBURZIESWDWIV-QMMMGPOBSA-N[1]

Physicochemical Data
A summary of the key physicochemical properties of Furoyl-leucine is presented in the table

below.

Property Value Source

Molecular Weight 225.24 g/mol PubChem[1]

Molecular Formula C₁₁H₁₅NO₄ PubChem[1]

XLogP3 1.9 PubChem[1]

Hydrogen Bond Donors 2 PubChem

Hydrogen Bond Acceptors 4 PubChem

Rotatable Bond Count 4 PubChem

Exact Mass 225.10010796 Da PubChem[1]

Topological Polar Surface Area 79.5 Å² PubChem[1]

Synthesis of Furoyl-leucine
The synthesis of Furoyl-leucine is achieved through a standard amide coupling reaction

between 2-furoic acid and L-leucine. This process typically involves the activation of the

carboxylic acid group of 2-furoic acid to facilitate nucleophilic attack by the amino group of L-

leucine.

Experimental Protocol: Amide Coupling via EDC/HOBt
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This protocol outlines a common and effective method for the synthesis of Furoyl-leucine
using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and Hydroxybenzotriazole (HOBt)

as coupling agents.

Materials:

2-Furoic acid

L-Leucine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

Hydroxybenzotriazole (HOBt)

N,N-Diisopropylethylamine (DIPEA)

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

1M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:
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Dissolution: In a clean, dry round-bottom flask, dissolve 2-furoic acid (1.0 eq) and HOBt (1.2

eq) in anhydrous DMF. Stir the mixture at room temperature until all solids are dissolved.

Activation: Add EDC (1.2 eq) to the solution and stir for 30 minutes at room temperature to

activate the carboxylic acid.

Addition of Amino Acid: In a separate flask, dissolve L-leucine (1.1 eq) in anhydrous DMF

with DIPEA (2.5 eq) to act as a base. Add this solution dropwise to the activated 2-furoic acid

mixture.

Reaction: Allow the reaction to proceed at room temperature for 12-24 hours. The progress

of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

Once the reaction is complete, pour the mixture into a separatory funnel containing ethyl

acetate and water.

Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

Dry the organic layer over anhydrous MgSO₄.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude Furoyl-leucine.

The crude product can be further purified by column chromatography on silica gel if

necessary.

Synthesis Workflow Diagram
Caption: Workflow for the synthesis of Furoyl-leucine.

Potential Biological Activity and Signaling Pathways
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While there is a lack of direct experimental data on the biological effects of Furoyl-leucine, its

structure suggests potential interactions with biological systems based on the known activities

of the furoyl moiety and L-leucine.

The Furoyl Moiety
The furoyl group is a structural component found in numerous biologically active compounds.

Its presence can influence a molecule's physicochemical properties, such as its ability to

interact with biological targets. Research on various furoyl-containing compounds has indicated

potential therapeutic applications, including anticancer and insecticidal properties.

The Role of L-Leucine in mTOR Signaling
L-leucine is an essential branched-chain amino acid renowned for its role in regulating protein

metabolism. It is a potent activator of the mammalian target of rapamycin (mTOR) signaling

pathway, which is a central regulator of cell growth, proliferation, and protein synthesis.[2][3][4]

[5]

The mTOR Signaling Pathway:

The activation of mTOR, specifically mTOR Complex 1 (mTORC1), by leucine is a critical step

in initiating protein synthesis.[4] This pathway integrates signals from nutrients (like amino

acids), growth factors, and cellular energy status. Leucine's presence signals nutrient

availability, leading to the activation of mTORC1.[4] Once activated, mTORC1 phosphorylates

several downstream targets, including:

p70S6 Kinase (S6K1): Phosphorylation of S6K1 enhances the translation of mRNAs that

encode ribosomal proteins and other components of the translational machinery.[2]

4E-Binding Protein 1 (4E-BP1): Phosphorylation of 4E-BP1 causes it to dissociate from the

eukaryotic initiation factor 4E (eIF4E), allowing eIF4E to participate in the initiation of

translation.[2]

The combined effect is a significant upregulation of protein synthesis, which is crucial for

muscle growth and maintenance.[2]
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Given that Furoyl-leucine retains the core structure of leucine, it is plausible that it could

modulate the mTOR signaling pathway. The furoyl group may influence its transport into cells,

its interaction with cellular targets, or its metabolic stability, potentially leading to a modified or

prolonged effect on mTOR signaling compared to free leucine. However, this remains a

hypothesis that requires experimental validation.

mTOR Signaling Pathway Diagram
Caption: The mTOR signaling pathway activated by leucine.

Conclusion
Furoyl-leucine is a fascinating hybrid molecule with a well-defined chemical structure that can

be synthesized through standard organic chemistry techniques. While direct biological data is

currently unavailable, the known roles of its constituent parts—the bioactive furoyl group and

the mTOR-activating L-leucine—provide a strong rationale for its investigation as a potential

modulator of cellular processes, particularly protein synthesis and cell growth. Further research

is warranted to elucidate the specific biological activities of Furoyl-leucine and to determine if

the furoyl modification imparts novel therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is the chemical structure of Furoyl-leucine?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10760654#what-is-the-chemical-structure-of-furoyl-
leucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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